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Compound of Interest

Compound Name: cis-2-tert-Butylcyclohexyl acetate

Cat. No.: B1293820 Get Quote

In the realm of fragrance ingredients, a thorough understanding of the toxicological profile of

individual isomers is paramount for ensuring consumer safety. This guide provides a

comparative toxicological review of 2-tert-butylcyclohexyl acetate isomers, primarily focusing on

the ortho and para isomers, with additional data on the cis and trans configurations where

available. The information presented is intended for researchers, scientists, and drug

development professionals, offering a consolidated overview of key toxicological endpoints,

experimental methodologies, and potential mechanisms of action.

Executive Summary
2-tert-Butylcyclohexyl acetate, a common fragrance ingredient, exists as various isomers,

principally the ortho (2-), meta (3-), and para (4-) isomers, which can also exist as cis and trans

diastereomers. Toxicological assessments indicate that these isomers generally have a low

order of acute toxicity and are not considered to be genotoxic.[1][2] No significant concerns for

reproductive or developmental toxicity have been raised at current exposure levels.[1][2] While

some isomers are not skin sensitizers, others may pose a risk. The following sections provide a

detailed comparison of the available toxicological data for these isomers.

Comparative Toxicological Data
The following tables summarize the available quantitative data for key toxicological endpoints

for different isomers of tert-butylcyclohexyl acetate.

Table 1: Acute Toxicity Data
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Isomer
CAS
Number

Test Species Route Value
Referenc
e

2-tert-

Butylcycloh

exyl

acetate

(mixed

isomers)

88-41-5 LD50 Rat Oral
4600

mg/kg
[3][4]

2-tert-

Butylcycloh

exyl

acetate

(mixed

isomers)

88-41-5 LD50 Rabbit Dermal
>5000

mg/kg
[3][4]

cis-2-tert-

Butylcycloh

exyl

acetate

20298-69-

5
LD50 Rat Oral

4600

mg/kg
[3]

4-tert-

Butylcycloh

exyl

acetate

32210-23-

4
LD50 - Dermal

>5000

mg/kg
[5]

Table 2: Skin Sensitization Data
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Isomer
CAS
Number

Test Species Result Reference

2-tert-

Butylcyclohex

yl acetate

(mixed

isomers)

88-41-5 - Human
Not

sensitizing
[1]

4-tert-

Butylcyclohex

yl acetate

32210-23-4 - -

May cause

an allergic

skin reaction

[5]

Table 3: Genotoxicity Data

Isomer CAS Number Test Type Result Reference

2-tert-

Butylcyclohexyl

acetate (mixed

isomers)

88-41-5 In vitro & In vivo Not genotoxic [1][2]

Table 4: Reproductive and Developmental Toxicity Data
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Isomer
CAS
Number

Study Type Species NOAEL Reference

2-tert-

Butylcyclohex

yl acetate

(mixed

isomers)

88-41-5

Combined

Repeated

Dose and

Repro/Dev

Toxicity

Screening

(OECD 422)

Rat

Male: 505

mg/kg/day,

Female: 437

mg/kg/day

(Reproductiv

e)

[1]

cis-2-tert-

Butylcyclohex

yl acetate

20298-69-5

Combined

Repeated

Dose and

Repro/Dev

Toxicity

Screening

(OECD 422)

Rat

437

mg/kg/day

(Developmen

tal)

[6]

4-tert-

Butylcyclohex

yl acetate

32210-23-4
Development

al Toxicity
Rat

160

mg/kg/day

(Maternal and

Development

al)

[7]

Detailed Experimental Protocols
A brief description of the methodologies for key studies is provided below.

Combined Repeated Dose and
Reproduction/Developmental Toxicity Screening Test
(OECD 422)
This study design is utilized to provide initial information on the possible reproductive and

developmental effects of a substance. As referenced for 2-tert-butylcyclohexyl acetate and its

cis-isomer, the protocol generally involves the following:[1][6]
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Test Animals: Typically, Sprague-Dawley or Wistar rats are used.

Administration: The test substance is administered orally (e.g., via gavage) to several groups

of male and female rats at different dose levels for a set period before mating, during mating,

and for females, throughout gestation and early lactation.

Parameters Monitored:

Parental Animals: Clinical signs, body weight, food consumption, mating performance,

fertility, and gestation length are observed. At termination, organs are weighed and

examined macroscopically and microscopically.

Offspring: The number of live and dead pups, pup weight, and clinical signs are recorded.

Developmental landmarks may also be assessed.

Endpoint: The No-Observed-Adverse-Effect Level (NOAEL) for parental systemic toxicity and

reproductive and developmental toxicity is determined.

Logical Relationship for Read-Across Approach
In toxicological assessments, a read-across approach is often employed where data from a

well-studied chemical is used to infer the properties of a structurally similar, but less-studied,

chemical. For instance, data from 2-tert-butylcyclohexyl acetate and its cis-isomer have been

used to support the safety assessment of related compounds like amylcyclohexyl acetate.[1]

The rationale for this is based on structural similarity and the expectation of a similar metabolic

fate.

Source Chemicals (Well-Studied)

Target Chemical (Less-Studied)Justification2-tert-Butylcyclohexyl Acetate
(CAS: 88-41-5)

Structural Similarity &
Similar Metabolism

Data used for

cis-2-tert-Butylcyclohexyl Acetate
(CAS: 20298-69-5)

Data used for

Amylcyclohexyl Acetate
(Mixed Isomers)

Read-across to
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Click to download full resolution via product page

Caption: Logical framework for the read-across approach in toxicological assessment.

Experimental Workflow for Safety Assessment
The overall process for the safety assessment of a fragrance ingredient like 2-tert-

butylcyclohexyl acetate involves a series of steps, from data collection to risk characterization.

Data Collection
(Literature, Databases)

Hazard Identification
(Genotoxicity, Sensitization, etc.)

Dose-Response Assessment
(NOAEL determination)

Risk Characterization
(Margin of Exposure)

Exposure Assessment
(Consumer use levels)

Risk Management
(Setting concentration limits)

Click to download full resolution via product page

Caption: General workflow for the safety assessment of fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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